Cas no 1178287-38-1 (2-chloro-N-(cyclopropylmethyl)-N-methylacetamide)

• Product Name: 2-chloro-N-(cyclopropylmethyl)-N-methylacetamide
• CAS No: 1178287-38-1
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 4575340
• Update Time: 2025-05-20

2-chloro-N-(cyclopropylmethyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(cyclopropylmethyl)-N-methylacetamide
• Acetamide, 2-chloro-N-(cyclopropylmethyl)-N-methyl-
• 2-chloro-N-(cyclopropylmethyl)-N-methylacetamide

• Inchi： 1S/C7H12ClNO/c1-9(7(10)4-8)5-6-2-3-6/h6H,2-5H2,1H3
• InChI Key： VVVSLIRPPYCHSS-UHFFFAOYSA-N
• SMILES： C(N(CC1CC1)C)(=O)CCl

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 237.1±23.0 °C at 760 mmHg
• Flash Point: 172.2±26.5 °C

2-chloro-N-(cyclopropylmethyl)-N-methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-chloro-N-(cyclopropylmethyl)-N-methylacetamide

Introduction to 2-Chloro-N-(Cyclopropylmethyl)-N-Methylacetamide (CAS No. 1178287-38-1)

2-Chloro-N-(cyclopropylmethyl)-N-methylacetamide (CAS No. 1178287-38-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMPMA, is characterized by its unique chemical structure, which includes a chloroacetamide moiety and a cyclopropylmethyl group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and agrochemicals.

The chemical structure of 2-chloro-N-(cyclopropylmethyl)-N-methylacetamide is represented by the formula C₆H₁₁ClNO. The presence of the chloro group and the cyclopropylmethyl substituent imparts specific physicochemical properties that are crucial for its biological activity. The compound exhibits good solubility in organic solvents, making it suitable for various synthetic transformations and formulations.

In recent years, CMPMA has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its use as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, researchers have explored its role in the development of new antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The chloroacetamide moiety is known to enhance the antiviral activity by interacting with specific viral enzymes, thereby inhibiting viral replication.

Beyond antiviral applications, 2-chloro-N-(cyclopropylmethyl)-N-methylacetamide has also shown promise in the treatment of neurological disorders. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential candidate for the development of new treatments for conditions such as depression and Parkinson's disease.

In the agricultural sector, CMPMA has been investigated for its use as a herbicide and fungicide. Its ability to disrupt plant cell membranes and inhibit fungal growth makes it an attractive option for crop protection. Researchers have reported that formulations containing this compound exhibit high efficacy against a wide range of plant pathogens, while maintaining low toxicity to non-target organisms.

The synthesis of 2-chloro-N-(cyclopropylmethyl)-N-methylacetamide typically involves a multi-step process that begins with the reaction of chloroacetyl chloride with cyclopropylmethylamine, followed by methylation to introduce the methyl group. Various synthetic routes have been developed to optimize yield and purity, making it readily available for both research and industrial applications.

In terms of safety and handling, CMPMA should be managed with standard laboratory precautions due to its reactivity with strong bases and reducing agents. It is important to store the compound in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The ongoing research into 2-chloro-N-(cyclopropylmethyl)-N-methylacetamide highlights its potential as a valuable tool in both medicinal chemistry and agricultural science. As new derivatives and formulations continue to be developed, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving crop protection strategies.